N-(5-chloro-2-cyanophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide

• IUPAC Name: N-(5-chloro-2-cyanophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H10ClN3O4S/c17-11-6-5-10(8-18)13(7-11)19-15(21)9-20-16(22)12-3-1-2-4-14(12)25(20,23)24/h1-7H,9H2,(H,19,21)
• InChI Key: FKGUAJWBTOJFNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=C(C=CC(=C3)Cl)C#N
• Molecular Formula: C16H10ClN3O4S
• Molecular Weight: 375.8 g/mol

Description

N-(5-chloro-2-cyanophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide, commonly known as CTAP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CTAP is a benzothiazole derivative that has been synthesized through a multi-step process, and its unique structure has been found to exhibit several biological and biochemical properties.

Scientific Research Applications

Structure-Activity Relationships and Metabolic Stability

• Research on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors highlighted the examination of various 6,5-heterocycles to improve metabolic stability. The study found that modifications to the benzothiazole ring could reduce metabolic deacetylation, suggesting an approach to enhance the stability of related compounds (Stec et al., 2011).

Antitumor Activity

• Several benzothiazole derivatives were synthesized and screened for their antitumor activity against approximately 60 human tumor cell lines. Some compounds demonstrated considerable anticancer activity, indicating the potential of benzothiazole structures as pharmacophoric groups in developing new antitumor agents (Yurttaş, Tay, & Demirayak, 2015).

Anti-inflammatory and Anticonvulsant Evaluation

• The synthesis of novel acetamide derivatives with benzothiazole components exhibited significant anti-inflammatory activity. This suggests the relevance of such compounds in research focused on inflammation and potentially related pharmacological applications (Sunder & Maleraju, 2013).
• A series of N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide compounds were synthesized and evaluated for anticonvulsant activities, with some showing significant efficacy. This demonstrates the utility of such structures in the development of new treatments for convulsive disorders (Nath et al., 2021).

Spectroscopic and Quantum Mechanical Studies

• The photovoltaic efficiency and ligand-protein interactions of some bioactive benzothiazolinone acetamide analogs were studied, indicating their potential application in dye-sensitized solar cells and as ligands for biological molecules, which could be useful in drug discovery and materials science (Mary et al., 2020).